
Biosynthesis and Significance of AM404

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: AM404

CAS No.: 183718-77-6

Cat. No.: S518267

Get Quote

AM404 (N-arachidonoylphenolamine) is produced in the brain and spinal cord via a novel pathway for drug

metabolism [1] [2]. The biosynthesis process, summarized in the diagram below, involves key enzymatic

steps that convert acetaminophen into the bioactive AM404.
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AM404 biosynthesis pathway in the nervous system.

This pathway is significant because it identifies AM404 as a central nervous system-specific metabolite [2]

and reveals a fatty acid conjugation pathway distinct from traditional drug metabolism [1].
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Quantitative Pharmacokinetic Data

The following table summarizes key quantitative findings on AM404 formation and concentration from

experimental studies.

Parameter Findings Experimental Context

AM404 Formation in
Rodent Brain

Detected at 0.14 to 10.3 pmol/g tissue after
acetaminophen administration; 3.2 to 667
pmol/g after p-aminophenol administration [1].

Rodent studies using
intraperitoneal injections

[1].

Pharmacokinetics at
Clinical Doses

In rat brain after 20 mg/kg oral acetaminophen:

Cmax = 150 pg/g, tmax = 0.25 h, AUC₀–₂h =
117 pg·h/g [3].

Study designed to mimic

human therapeutic
dosing [3].

Human Evidence AM404 detected in the cerebrospinal fluid (CSF)
of 17 out of 26 patients after a 1g dose of

acetaminophen [2].

Clinical observation in
patients [2].

Molecular Targets and Mechanisms of Action

AM404 exerts its analgesic, antipyretic, and anti-inflammatory effects through interactions with multiple

molecular targets, as shown in the signaling pathway diagram below.
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AM404 molecular targets and downstream effects.

The table below details the pharmacological actions of AM404 at these targets.

Target Action of AM404 Functional Consequence

TRPV1 Channel Potent agonist [1] [4] Contributes to analgesic signaling cascades in
the brain [2].

Cannabinoid CB1
Receptor

Low-affinity agonist [4] Contributes to analgesia; its blockade prevents
paracetamol's analgesic effects [4].

Endocannabinoid
Transporter

Inhibitor [4] Increases synaptic anandamide levels,
enhancing cannabinoid receptor signaling [4].

Cyclooxygenase (COX) Weak inhibitor of COX-
1 and COX-2 [1] [4]

Attenuates prostaglandin synthesis [1].

Voltage-Gated Sodium
Channels

Potent inhibitor of
Nav1.7 and Nav1.8 [4]

Mediates peripheral analgesia by blocking pain
signals [4].
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Target Action of AM404 Functional Consequence

Transcription Factors Inhibits NF-κB and
NFAT signaling [5]

Reduces expression of pro-inflammatory
cytokines and COX-2; impairs cancer cell

migration [5].

Key Experimental Protocols

For researchers aiming to study AM404, the following core methodologies from the cited literature provide a

foundation.

In Vivo Model for Detecting AM404 Biosynthesis

Dosing: Administer acetaminophen (e.g., 20 mg/kg orally or 30-300 mg/kg intraperitoneally) or
its precursor p-aminophenol to laboratory rodents [1] [3].

Tissue Collection: At designated time points (e.g., 15 min to 2 hours post-dose), euthanize
animals and collect brain and spinal cord tissues [3].

Tissue Preparation: Homogenize the nervous system tissues in a suitable buffer on ice [3].
Analysis: Use liquid chromatography-tandem mass spectrometry (LC-MS/MS) to detect and

quantify AM404 levels in the homogenates [3].

In Vitro Model for Studying Anti-inflammatory Mechanisms

Cell Culture: Utilize primary microglial cultures or organotypic hippocampal slice cultures
(OHSC) [6].

Stimulation & Treatment: Stimulate inflammation with bacterial Lipopolysaccharide (LPS). Co-
treat with AM404 (e.g., 1-50 µM) [6].

Pharmacological Blockade: Use specific antagonists (e.g., AM251 for CB1, Capsazepine for
TRPV1) to probe receptor dependence [6].

Outcome Measurement: Quantify pro-inflammatory mediators like PGE2, TNF-α, and IL-6
using ELISA. Analyze protein levels of COX-2 via Western blot [6].

This evidence establishes that acetaminophen's analgesic action is mediated centrally by its metabolite

AM404, which activates a multi-target mechanism distinct from peripheral NSAIDs [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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